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Compound of Interest

Compound Name: Fischeria A

Cat. No.: B160377 Get Quote

Initial research indicates that "Fischeria" is not a recognized chemical substance. It is likely a

misspelling of a product name, potentially from a supplier such as Fisher Chemical, or another

chemical entity. Without the correct identification of the substance, providing specific disposal

procedures is not possible and could be hazardous. Researchers, scientists, and drug

development professionals should first verify the precise name of the chemical by checking the

container label and accompanying documentation.

Once the correct chemical name is identified, the primary source for disposal information is the

Safety Data Sheet (SDS), formerly known as the Material Safety Data Sheet (MSDS). This

document is provided by the manufacturer and contains critical information regarding the

chemical's properties, hazards, and safe handling and disposal procedures.

General Procedures for Laboratory Chemical
Disposal
The following is a step-by-step guide to the proper disposal of laboratory chemicals. This

process should be followed in conjunction with the specific instructions found in the chemical's

SDS and your institution's environmental health and safety (EHS) guidelines.

Identify the Chemical and Consult the SDS: Accurately identify the chemical and locate its

SDS. The SDS is the most crucial document for determining the appropriate disposal

method. Fisher Scientific and other chemical suppliers provide access to SDS for their

products on their websites.[1][2][3]
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Evaluate Hazards: Section 2 of the SDS outlines the hazards associated with the chemical.

This information will determine the necessary precautions and the appropriate disposal

route.

Determine the Proper Waste Stream: Based on the chemical's properties and hazards, it

must be segregated into the correct waste stream. Common laboratory waste streams

include:

Hazardous Waste: Chemicals that are flammable, corrosive, reactive, or toxic. These must

be collected in designated, properly labeled containers.

Non-Hazardous Waste: Chemicals that have been explicitly determined to be non-

hazardous by regulatory standards and your institution's EHS office.

Solid Waste: Non-hazardous solid materials.

Sharps Waste: Needles, scalpels, and other sharp objects.

Biohazardous Waste: Materials contaminated with biological agents.

Package and Label Waste:

Use compatible, leak-proof containers for liquid waste.

Do not mix incompatible chemicals in the same waste container.

Clearly label all waste containers with the full chemical name(s) of the contents,

concentration, and hazard warnings.

Arrange for Disposal: Follow your institution's procedures for the pickup and disposal of

chemical waste by the EHS department or a licensed hazardous waste disposal company.

Decision-Making Workflow for Chemical Disposal
The following diagram illustrates the general workflow for determining the proper disposal

procedure for a laboratory chemical.
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Caption: Workflow for Laboratory Chemical Disposal.
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Locating a Safety Data Sheet
To find the SDS for a specific chemical, you can typically visit the website of the manufacturer

or supplier. For example, to find an SDS for a product from Fisher Chemical, you can use the

search function on their website, entering the product name, catalog number, or CAS number.

[3]

Common Hazard Classifications and Disposal
Considerations
The following table summarizes common hazard classifications found on an SDS and their

general implications for disposal.

Hazard Classification Description
General Disposal
Considerations

Flammable
Liquids with a low flash point

that can easily ignite.

Collect in a designated

flammable waste container.

Keep away from ignition

sources.

Corrosive

Chemicals that can cause

severe damage to skin, eyes,

or metals.

Neutralize if safe and

permissible by EHS. Collect in

a designated corrosives waste

container.

Toxic

Substances that can cause

harm if inhaled, ingested, or

absorbed through the skin.

Collect in a designated toxic

waste container. Minimize

exposure during handling.

Reactive

Chemicals that are unstable

and can undergo violent

reactions.

Do not mix with other

chemicals. Handle with

extreme caution. Consult EHS

for specific disposal protocols.

Environmental Hazard
Substances that are harmful to

aquatic life or the environment.

Do not dispose of down the

drain. Collect for hazardous

waste disposal.
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By following these general guidelines and, most importantly, consulting the specific Safety Data

Sheet for the chemical in question, researchers can ensure the safe and proper disposal of

laboratory waste, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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